Cas no 1072946-03-2 (3-(p-Tolylcarbamoyl)phenylboronic Acid)

• Product Name: 3-(p-Tolylcarbamoyl)phenylboronic Acid
• CAS No: 1072946-03-2
• MF: C₁₄H₁₄BNO₃
• MW: 255.076863765717
• MDL: MFCD10699620
• CID: 857333
• PubChem ID: 46738789
• Update Time: 2025-04-19

3-(p-Tolylcarbamoyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-(p-Tolylcarbamoyl)phenyl)boronic acid
• 3-(p-Tolylcarbamoyl)phenylboronic acid
• [3-[(4-methylphenyl)carbamoyl]phenyl]boronic acid
• {3-[(4-Methylphenyl)carbamoyl]phenyl}boronic acid
• AM86273
• OR361659
• AX8159348
• Z7027
• AKOS015840461
• 1072946-03-2
• (3-(p-Tolylcarbamoyl)phenyl)boronicacid
• AS-64386
• 3-[(4-METHYLPHENYL)CARBAMOYL]PHENYLBORONIC ACID
• MFCD10699620
• DTXSID80674440
• I12224
• CS-0153055
• 3-(p-Tolylcarbamoyl)phenylboronic Acid

• MDL： MFCD10699620
• Inchi： 1S/C14H14BNO3/c1-10-5-7-13(8-6-10)16-14(17)11-3-2-4-12(9-11)15(18)19/h2-9,18-19H,1H3,(H,16,17)
• InChI Key： CCZJEJMKNHPTNG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(B(O)O)C=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 255.10700
• Monoisotopic Mass: 255.1066735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 69.56000
• LogP: 1.00010